Cas no 2138345-12-5 ((5-methoxypyrazin-2-yl)(1H-pyrazol-4-yl)methanol)

• Product Name: (5-methoxypyrazin-2-yl)(1H-pyrazol-4-yl)methanol
• CAS No: 2138345-12-5
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 6172103
• PubChem ID: 165946490
• Update Time: 2025-11-07

(5-methoxypyrazin-2-yl)(1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-methoxypyrazin-2-yl)(1H-pyrazol-4-yl)methanol
• EN300-1116768
• 2138345-12-5

• Inchi： 1S/C9H10N4O2/c1-15-8-5-10-7(4-11-8)9(14)6-2-12-13-3-6/h2-5,9,14H,1H3,(H,12,13)
• InChI Key： OIVPJIANXBOCNI-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=CN=1)OC)C1C=NNC=1

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.9Ų

Additional information on (5-methoxypyrazin-2-yl)(1H-pyrazol-4-yl)methanol

Research Briefing on (5-methoxypyrazin-2-yl)(1H-pyrazol-4-yl)methanol (CAS: 2138345-12-5) in Chemical Biology and Pharmaceutical Applications

The compound (5-methoxypyrazin-2-yl)(1H-pyrazol-4-yl)methanol (CAS: 2138345-12-5) has recently emerged as a promising scaffold in medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of kinase inhibitors, particularly targeting JAK and PI3K pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in creating selective JAK3 inhibitors with improved metabolic stability compared to previous generations of compounds. The methoxypyrazine moiety appears to contribute significantly to target binding affinity, while the pyrazole-alcohol component enhances solubility.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) reveal that modifications at the methanol position of (5-methoxypyrazin-2-yl)(1H-pyrazol-4-yl)methanol can dramatically influence both potency and selectivity. The parent compound shows moderate activity against several cancer cell lines (IC50 values ranging from 5-20 μM), while optimized derivatives have shown sub-micromolar activity in preclinical models of hematological malignancies.

From a synthetic chemistry perspective, novel routes to 2138345-12-5 have been developed that improve yield and scalability. A recent patent application (WO2023124567) describes a continuous flow process that achieves >85% yield with excellent purity, addressing previous challenges in large-scale production. This advancement is particularly significant given the growing interest in this scaffold for combinatorial chemistry approaches.

In pharmacokinetic studies, the compound demonstrates favorable properties including good oral bioavailability (F = 65-72% in rodent models) and moderate plasma protein binding (≈75%). Metabolite identification studies indicate that the primary metabolic pathways involve oxidation of the pyrazine ring and conjugation of the alcohol moiety, with the major circulating metabolites retaining partial biological activity.

Emerging applications extend beyond oncology, with recent findings suggesting potential in inflammatory diseases. A Nature Communications paper (2024) reported that structural analogs of 2138345-12-5 show potent inhibition of NLRP3 inflammasome activation, highlighting the scaffold's versatility. Researchers are particularly excited about the possibility of developing dual-activity molecules that could simultaneously target kinase pathways and inflammatory mediators.

Challenges remain in optimizing the selectivity profile of derivatives and understanding the full scope of structure-activity relationships. Ongoing research is exploring the incorporation of this scaffold into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies, where its balanced hydrophilicity/lipophilicity may offer advantages over traditional scaffolds.

In conclusion, (5-methoxypyrazin-2-yl)(1H-pyrazol-4-yl)methanol represents a valuable chemical building block with demonstrated potential across multiple therapeutic areas. The convergence of improved synthetic methods, detailed SAR understanding, and expanding biological applications positions this scaffold as one to watch in coming years. Future research directions likely include further optimization of pharmacokinetic properties and exploration of novel target classes that may be addressable with this chemotype.